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Compound of Interest

Compound Name: 0OTS186935

Cat. No.: B1682099

For researchers and drug development professionals handling OTS186935, a potent inhibitor
of protein methyltransferase SUV39H2, understanding the proper disposal procedures is
paramount for maintaining laboratory safety and ensuring regulatory compliance. This guide
provides essential information on the safe handling and disposal of OTS186935, drawing from
its classification as a non-hazardous substance and general laboratory waste management
principles.

Key Safety and Disposal Parameters

While specific quantitative disposal data for OTS186935 is not publicly available, the Safety
Data Sheet (SDS) for OTS186935 hydrochloride classifies it as not a hazardous substance or
mixture.[1] This classification is the primary determinant for its disposal route. General safety
and handling information is summarized in the table below.
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Parameter

Information

Source

Hazard Classification

Not a hazardous substance or

mixture

[1]

Personal Protective Equipment
(PPE)

Full personal protective
equipment, including safety
goggles, protective gloves, and
impervious clothing should be

used.

[1]

Spill Response

Avoid breathing vapors, mist,
dust, or gas. Prevent leakage
into water courses. Absorb
spills with liquid-binding
material (e.g., diatomite).
Decontaminate surfaces with

alcohol.

[1]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

Storage

Store at 4°C, sealed and away

from moisture.

Disposal Decision Workflow

The proper disposal of any chemical, including those classified as non-hazardous, requires a

structured approach to ensure safety and compliance with all applicable regulations. The

following diagram illustrates the decision-making process for the disposal of OTS186935.
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0TS186935 Disposal Decision Workflow

Start: OTS186935 Waste Generated

Is the substance mixed with hazardous materials?

Dispose as Hazardous Waste Consult Institutional and Local Regulations
(Follow institutional and local regulations) (e.g., EHS Department)

Follow specific institutional protocols. Follow General Non-Hazardous Waste Disposal Guidelines

End

Click to download full resolution via product page
Caption: Logical workflow for determining the appropriate disposal method for OTS186935.

Step-by-Step Disposal Procedures

Based on its non-hazardous classification and general laboratory safety guidelines, the
following steps should be taken for the proper disposal of OTS186935:
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. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and
chemical-resistant gloves, when handling OTS186935 waste.

. Waste Segregation:

It is crucial to segregate non-hazardous waste from hazardous waste to prevent cross-
contamination and ensure proper disposal of each waste stream.

If OTS186935 is mixed with any hazardous substances (e.g., solvents, other hazardous
chemicals), the entire mixture must be treated and disposed of as hazardous waste
according to your institution's and local authorities' regulations.

. Disposal of Uncontaminated OTS186935:

For pure, uncontaminated OTS186935, consult your institution's Environmental Health and
Safety (EHS) department for specific guidance on disposing of non-hazardous chemical
waste.

Depending on local regulations and institutional policies, disposal options for non-hazardous
chemicals may include:

o Regular Trash Disposal: For solid waste, ensure it is securely contained.

o Drain Disposal: For aqueous solutions, this may be permissible if allowed by your
institution and local wastewater authority. Always flush with copious amounts of water.
However, without explicit approval, this route should be avoided.

. Disposal of Contaminated Materials:

Any materials used to clean up spills of 0TS186935, such as absorbent pads or wipes,
should be collected in a sealed container.

Even though OTS186935 is not classified as hazardous, it is good laboratory practice to
dispose of these contaminated materials as chemical waste through your institution's waste
management program.[1]
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5. Empty Container Disposal:

o Empty containers of 0TS186935 should be thoroughly rinsed with a suitable solvent (e.g.,
water or ethanol).

e The rinsate should be collected and disposed of as chemical waste.

e Once cleaned, the container labels should be defaced or removed, and the container can
then typically be disposed of in the regular trash or recycled, in accordance with institutional
policies.

Disclaimer: The information provided here is for guidance purposes only. Researchers,
scientists, and drug development professionals must always consult and adhere to the specific
safety and disposal protocols established by their institution and local regulatory agencies. Your
institution's Environmental Health and Safety (EHS) department is the primary resource for
ensuring compliant and safe waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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